Cas no 1215470-31-7 (4-Benzylpiperazine-2-carboxylic acid)
4-Benzylpiperazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzylpiperazine-2-carboxylic acid
- (R)-4-benzylpiperazine-2-carboxylic acid
- 2-Piperazinecarboxylicacid, 4-(phenylmethyl)-, (2R)-
- (R)-4-benzylpiperazine-2-carboxylicacid
- A2958
-
- MDL: MFCD20039674
- Inchi: 1S/C12H16N2O2/c15-12(16)11-9-14(7-6-13-11)8-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,15,16)
- InChI Key: RBMNCOYMAYDTOP-UHFFFAOYSA-N
- SMILES: OC(C1CN(CC2C=CC=CC=2)CCN1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 239
- XLogP3: -1.5
- Topological Polar Surface Area: 52.6
4-Benzylpiperazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-323010-0.05g |
4-benzylpiperazine-2-carboxylic acid |
1215470-31-7 | 95.0% | 0.05g |
$182.0 | 2025-03-19 | |
| Enamine | EN300-323010-0.1g |
4-benzylpiperazine-2-carboxylic acid |
1215470-31-7 | 95.0% | 0.1g |
$190.0 | 2025-03-19 | |
| Enamine | EN300-323010-0.25g |
4-benzylpiperazine-2-carboxylic acid |
1215470-31-7 | 95.0% | 0.25g |
$199.0 | 2025-03-19 | |
| Enamine | EN300-323010-0.5g |
4-benzylpiperazine-2-carboxylic acid |
1215470-31-7 | 95.0% | 0.5g |
$208.0 | 2025-03-19 | |
| Enamine | EN300-323010-1.0g |
4-benzylpiperazine-2-carboxylic acid |
1215470-31-7 | 95.0% | 1.0g |
$216.0 | 2025-03-19 | |
| Enamine | EN300-323010-2.5g |
4-benzylpiperazine-2-carboxylic acid |
1215470-31-7 | 95.0% | 2.5g |
$463.0 | 2025-03-19 | |
| Enamine | EN300-323010-5.0g |
4-benzylpiperazine-2-carboxylic acid |
1215470-31-7 | 95.0% | 5.0g |
$848.0 | 2025-03-19 | |
| Enamine | EN300-323010-10.0g |
4-benzylpiperazine-2-carboxylic acid |
1215470-31-7 | 95.0% | 10.0g |
$1560.0 | 2025-03-19 | |
| Enamine | EN300-323010-1g |
4-benzylpiperazine-2-carboxylic acid |
1215470-31-7 | 1g |
$247.0 | 2023-09-04 | ||
| Enamine | EN300-323010-5g |
4-benzylpiperazine-2-carboxylic acid |
1215470-31-7 | 5g |
$972.0 | 2023-09-04 |
4-Benzylpiperazine-2-carboxylic acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 4-Benzylpiperazine-2-carboxylic acid
Introduction to 4-Benzylpiperazine-2-carboxylic acid (CAS No. 1215470-31-7)
4-Benzylpiperazine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1215470-31-7, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives, a class of molecules widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 4-Benzylpiperazine-2-carboxylic acid, particularly the presence of a benzyl group and a carboxylic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological exploration.
The synthesis and characterization of 4-Benzylpiperazine-2-carboxylic acid have been subjects of considerable interest in recent years. Researchers have focused on optimizing synthetic routes to achieve high yields and purity, as well as exploring its potential applications in various therapeutic areas. The benzylpiperazine core structure is known to exhibit pharmacological properties that make it suitable for the development of drugs targeting neurological disorders, cardiovascular diseases, and other conditions.
In the realm of medicinal chemistry, 4-Benzylpiperazine-2-carboxylic acid has been investigated for its role as a precursor in the synthesis of more complex molecules. Its carboxylic acid functionality allows for further derivatization, enabling the creation of novel compounds with tailored biological activities. For instance, researchers have explored its use in the development of ligands for neurotransmitter receptors, such as serotonin and dopamine receptors, which are crucial in regulating mood, cognition, and movement.
Recent studies have highlighted the importance of 4-Benzylpiperazine-2-carboxylic acid in the context of drug discovery. One notable area of research involves its application in the development of antipsychotic and antidepressant agents. The piperazine moiety is a common feature in many psychotropic drugs due to its ability to interact with central nervous system receptors effectively. By incorporating 4-Benzylpiperazine-2-carboxylic acid into drug candidates, scientists aim to enhance binding affinity and reduce side effects associated with existing treatments.
The chemical properties of 4-Benzylpiperazine-2-carboxylic acid also make it a useful tool in biochemical assays and high-throughput screening (HTS) campaigns. Its structural versatility allows for the design of probes that can interact with specific biological targets, facilitating the identification of new therapeutic agents. Additionally, its stability under various conditions makes it an ideal candidate for industrial-scale synthesis, ensuring consistent quality for pharmaceutical applications.
Advances in computational chemistry have further accelerated the study of 4-Benzylpiperazine-2-carboxylic acid. Molecular modeling techniques enable researchers to predict the behavior of this compound in different environments, aiding in the rational design of derivatives with improved pharmacokinetic profiles. These computational approaches complement experimental efforts, providing a comprehensive understanding of its potential applications.
The pharmaceutical industry has taken notice of 4-Benzylpiperazine-2-carboxylic acid due to its broad spectrum of potential uses. Companies are investing in research to explore new synthetic pathways and evaluate its efficacy in preclinical models. The compound's ability to serve as a building block for more complex molecules positions it as a key player in the development of next-generation therapeutics.
In conclusion, 4-Benzylpiperazine-2-carboxylic acid (CAS No. 1215470-31-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset in drug discovery and development. As research continues to uncover new applications for this compound, its importance in addressing various health challenges is likely to grow. The collaborative efforts between academic researchers and industry professionals will be crucial in harnessing its full potential and bringing innovative treatments to patients worldwide.
1215470-31-7 (4-Benzylpiperazine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)